3-methyl-4-((4-nitrophenyl)sulfonyl)-1-phenyl-1H-pyrazol-5-yl cyclohexanecarboxylate

• IUPAC Name: [5-methyl-4-(4-nitrophenyl)sulfonyl-2-phenylpyrazol-3-yl] cyclohexanecarboxylate
• InChI: InChI=1S/C23H23N3O6S/c1-16-21(33(30,31)20-14-12-19(13-15-20)26(28)29)22(25(24-16)18-10-6-3-7-11-18)32-23(27)17-8-4-2-5-9-17/h3,6-7,10-15,17H,2,4-5,8-9H2,1H3
• InChI Key: WZMFOZKWNHCVMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C3CCCCC3)C4=CC=CC=C4
• Molecular Formula: C23H23N3O6S
• Molecular Weight: 469.5 g/mol
• CAS No.: 851093-69-1

Description

The compound 3-methyl-4-((4-nitrophenyl)sulfonyl)-1-phenyl-1H-pyrazol-5-yl cyclohexanecarboxylate is a pyrazole derivative featuring a 3-methyl group, a 1-phenyl substituent, and a 4-nitrophenylsulfonyl moiety at the 4-position of the pyrazole ring. The 5-position is esterified with cyclohexanecarboxylic acid.

Biological Activity

3-Methyl-4-((4-nitrophenyl)sulfonyl)-1-phenyl-1H-pyrazol-5-yl cyclohexanecarboxylate is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, including mechanisms of action, therapeutic potentials, and results from various studies.

Chemical Structure and Properties

The compound features a pyrazole ring substituted with a nitrophenyl sulfonyl group and a cyclohexanecarboxylate moiety. Its chemical formula is $C_{20}H_{24}N_{4}O_{5}S$. The structural complexity suggests multiple points of interaction with biological targets.

The biological activity of this compound can be attributed to its ability to interact with various molecular targets, including enzymes and receptors. The presence of the nitrophenyl group may enhance its ability to form hydrogen bonds and participate in electron transfer processes, which are critical for its pharmacological effects.

Antimicrobial Activity

Studies have indicated that derivatives of pyrazole compounds exhibit significant antimicrobial properties. For instance, related compounds have shown efficacy against various bacterial strains, suggesting that 3-methyl-4-((4-nitrophenyl)sulfonyl)-1-phenyl-1H-pyrazol-5-yl cyclohexanecarboxylate may possess similar activities.

Anti-inflammatory Effects

Research has demonstrated that compounds with a pyrazole core often display anti-inflammatory properties. The mechanism typically involves the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in inflammatory pathways.

Study 1: Antimicrobial Efficacy

A study conducted on related pyrazole derivatives revealed that they exhibited potent activity against resistant strains of bacteria. The minimum inhibitory concentration (MIC) values were notably low, indicating strong antimicrobial potential. This suggests that 3-methyl-4-((4-nitrophenyl)sulfonyl)-1-phenyl-1H-pyrazol-5-yl cyclohexanecarboxylate could be further explored for its antibacterial properties.

Compound	MIC (µg/mL)	Target Bacteria
Derivative A	8	E. coli
Derivative B	16	S. aureus
Target Compound	TBD	TBD

Study 2: Anti-inflammatory Activity

In vitro studies assessing the anti-inflammatory effects of similar pyrazole derivatives demonstrated a significant reduction in the production of TNF-alpha and IL-6 in macrophage cultures. This suggests that the compound may modulate inflammatory responses effectively.

Pharmacological Profiles

Research has indicated that compounds within the pyrazole family often exhibit diverse pharmacological profiles, including:

• Anticancer Activity : Several studies have shown that pyrazole derivatives can induce apoptosis in cancer cell lines.
• Antiparasitic Effects : Some derivatives have been tested against malaria parasites, showing promising results in inhibiting parasite growth.

Activity Type	Observed Effects
Antimicrobial	Effective against Gram-positive/negative bacteria
Anti-inflammatory	Reduction in cytokine production
Anticancer	Induction of apoptosis in cell lines
Antiparasitic	Inhibition of Plasmodium growth

Comparison with Similar Compounds

Table 1: Key Structural Features of Comparable Pyrazole-Based Compounds

Compound Name	Pyrazole Substituents (Positions)	Ester/Functional Group	Molecular Weight (g/mol)	Key Properties
Target Compound	3-Me, 1-Ph, 4-(4-NO₂Ph-SO₂)	Cyclohexanecarboxylate	~458.5 (estimated)	High lipophilicity; electron-deficient core
1-(4-Methylphenyl)-3-phenyl-1H-pyrazol-5-yl 4-nitrobenzenesulfonate	1-(4-MePh), 3-Ph, 4-(4-NO₂Ph-SO₃)	4-Nitrobenzenesulfonate	~469.4	Polar sulfonate ester; crystalline stability
3-Methyl-4-[(2,3,4,5,6-pentafluorophenyl)sulfanyl]-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate	3-Me, 1-Ph, 4-(C₆F₅-S)	Furan-2-carboxylate	466.4	Electronegative (F); thioether (less reactive)
(E)-3-Methyl-5-(4-methylphenoxy)-1-phenyl-1H-pyrazole-4-carbaldehyde O-[(2-chloro-1,3-thiazol-5-yl)methyl]oxime	3-Me, 1-Ph, 5-(4-MePhO)	Oxime-thiazole	~440.9 (estimated)	Hydrogen-bonding capacity; heterocyclic

Key Observations:

Electron-Withdrawing Groups :

• The target compound’s 4-nitrophenylsulfonyl group (R-SO₂-) is more electron-withdrawing than the sulfanyl (thioether, R-S-) group in the pentafluorophenyl derivative . This difference may influence reactivity in electrophilic substitution or charge-transfer interactions.
• Compared to sulfonate esters (e.g., 4-nitrobenzenesulfonate in ), the sulfonyl group in the target compound lacks an additional oxygen, reducing polarity but maintaining strong electron withdrawal.

Ester Groups :

• The cyclohexanecarboxylate ester in the target compound is bulkier and more lipophilic than the furan-2-carboxylate in or the oxime-thiazole in , likely enhancing lipid membrane penetration.
• Sulfonate esters (e.g., in ) are highly polar, limiting bioavailability but improving water solubility.

This feature is critical for target binding in some pharmaceuticals (e.g., kinase inhibitors).

Stability and Reactivity

• Nitro Group : The para-nitro group in the target compound stabilizes the sulfonyl moiety through resonance but may render the compound susceptible to reduction (e.g., catalytic hydrogenation to an amine, as in ).
• Sulfonyl vs. Sulfonamide: Unlike the sulfonamide in , the sulfonyl group lacks hydrogen-bond donors, reducing solubility but increasing chemical stability.